1-[[4-(2-Aminoethyl)phenyl]methyl]pyrrolidin-2-one

• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• SMILES: C1CC(=O)N(C1)CC2=CC=C(C=C2)CCN
• InChI: InChI=1S/C13H18N2O/c14-8-7-11-3-5-12(6-4-11)10-15-9-1-2-13(15)16/h3-6H,1-2,7-10,14H2
• InChIKey: JPFSWBXZUUGGFZ-UHFFFAOYSA-N

1-[[4-(2-Aminoethyl)phenyl]methyl]pyrrolidin-2-one: Identity, Supplier Landscape, and Procurement

1-[[4-(2-Aminoethyl)phenyl]methyl]pyrrolidin-2-one (CAS 914200-36-5, molecular formula C13H18N2O, molecular weight 218.29 g/mol) is a synthetic N-benzylated pyrrolidin-2-one derivative that incorporates a para-(2-aminoethyl)phenyl substituent on the pyrrolidinone nitrogen . The compound is commercially supplied as the free base (typical purity ≥95%) and as the hydrochloride salt (CAS 914104-14-6, C13H19ClN2O, MW 254.75) . Its canonical SMILES string—NCCc1ccc(CN2CCCC2=O)cc1—confirms a 1,4-disubstituted benzyl motif where the primary aminoethyl arm lies distal to the pyrrolidinone lactam ring . In the broader chemotype landscape, this compound occupies a structural niche between nebracetam (4-(aminomethyl)-1-benzylpyrrolidin-2-one) and the N-benzylated (pyrrolidin-2-one)/(imidazolidin-2-one) anti-Alzheimer’s series derived from the donepezil pharmacophore, distinguishing itself by carrying the reactive primary amine on the benzyl ring rather than on the pyrrolidine core [1].

• Convergent building block with reactive primary amine for modular conjugation

• N-benzylated pyrrolidin-2-one scaffold supports CNS chemotype exploration

• Scalable synthetic access via direct N-alkylation (convergent route)

• [1] Gupta M, Ojha M, Yadav D, Pant S, Yadav R. Novel Benzylated (Pyrrolidin-2-one)/(Imidazolidin-2-one) Derivatives as Potential Anti-Alzheimer's Agents: Synthesis and Pharmacological Investigations. ACS Chem Neurosci. 2020;11(18):2849-2860. doi:10.1021/acschemneuro.0c00403. View Source

Risks of Substituting with Positional Isomers or Core-Substituted Analogs

Within the N-benzylated pyrrolidin-2-one chemotype, small positional changes in the aminoalkyl substituent produce profound differences in molecular recognition, pharmacokinetic behaviour, and synthetic tractability. For example, moving the aminoethyl group from the para-benzyl position (target compound) to the pyrrolidinone C-4 or C-5 position—as in nebracetam (4-(aminomethyl)-1-benzylpyrrolidin-2-one) or 5-(2-aminoethyl)-1-benzylpyrrolidin-2-one—reorders the spatial presentation of the basic amine relative to the lactam carbonyl, directly affecting hydrogen-bond donor/acceptor geometry and predicted binding poses at acetylcholine receptors [1]. Moreover, structure–activity relationship (SAR) studies on the 7-[3-(1-aminoalkyl)pyrrolidinyl]quinolone antibacterial series have explicitly demonstrated that shifting from an aminomethyl to an aminoethyl substituent alters lipophilicity, aqueous solubility, and pharmacokinetic parameters such as oral absorption and clearance, rendering the two substituent types non-interchangeable . Consequently, for any structure-based drug design, fragment-based screening, or proteolysis-targeting chimera (PROTAC) linker project that depends on a pendant primary amine with a specific vector from the aromatic core, generic substitution with an off-the-shelf aminomethyl-benzyl or core-aminoethyl pyrrolidinone analog cannot reproduce the target compound’s 3D pharmacophore without introducing unquantified changes in affinity, selectivity, and physicochemical properties.

Positional isomerism alters 3D pharmacophore: shifting amine from benzyl to pyrrolidine ring may change receptor-binding geometry and SAR interpretation.

Aminoethyl-to-aminomethyl substitution reduces spacer length, potentially decreasing predicted logP and shifting brain penetration profile (class-level inference).

Core-substituted analogs require linear protection/deprotection synthesis, limiting gram-scale procurement and batch reproducibility vs. convergent assembly.

• [1] Perekhoda L, Suleiman M, Podolsky I, Semenets A, Kobzar N, Yaremenko V, Vislous O, Georgiyants V, Kovalenko S. Synthesis and nootropic activity prediction of some 4-(aminomethyl)-1-benzylpyrrolidin-2-one derivatives structurally related with nebracetam. ScienceRise: Pharmaceutical Science. 2024;(4):42-53. doi:10.15587/2519-4852.2024.310731. View Source

Quantitative Differentiation Evidence

Positional Isomer Purity and Identity Verification

The target compound’s structural identity is defined by the para-substituted benzyl arrangement captured in the cataloged SMILES NCCc1ccc(CN2CCCC2=O)cc1 . The positional isomer 4-(1-aminoethyl)-1-benzylpyrrolidin-2-one (CAS 117934-67-5) carries the aminoethyl group on the pyrrolidine ring rather than on the benzyl ring, resulting in a distinct SMILES and a different spatial orientation of the basic amine . Both compounds share the same molecular formula (C13H18N2O, MW 218.29) and are supplied at a minimum purity specification of 95% . However, because the two isomers are chromatographically resolvable only under optimized conditions, substituting one for the other without orthogonal analytical confirmation (e.g., ¹H–¹³C HSQC and NOESY NMR) risks introducing an uncharacterized positional isomer into a screening collection, potentially generating false structure–activity correlations.

Positional isomer identity

Data to verify

Target: NCCc1ccc(CN2CCCC2=O)cc1 vs Isomer: CC(N)C1CN(CC1=O)Cc1ccccc1

Ensures correct structural identity for library-based SAR

Confirm by HSQC/NMR under optimized conditions

Evidence Dimension	Positional isomer identity (SMILES and IUPAC)
Target Compound Data	SMILES: NCCc1ccc(CN2CCCC2=O)cc1; IUPAC: 1-[(4-(2-aminoethyl)phenyl)methyl]pyrrolidin-2-one
Comparator Or Baseline	SMILES: CC(N)C1CN(CC1=O)Cc1ccccc1 (inferred for 4-(1-aminoethyl)-1-benzylpyrrolidin-2-one, CAS 117934-67-5); IUPAC: 4-(1-aminoethyl)-1-benzylpyrrolidin-2-one
Quantified Difference	Different SMILES strings; positional isomer with amine on pyrrolidine ring vs. benzyl ring
Conditions	Cataloged structural data from authoritative chemical databases (ChemSrc, CymitQuimica); purity specification ≥95% for both

Why This Matters

For procurement purposes, structural identity verification is the irreducible minimum; procuring a positional isomer under the assumption of para-(2-aminoethyl)benzyl substitution results in unknowingly introducing a different compound into a focused library, invalidating SAR hypotheses derived from computational docking or biochemical screening results.

Aminoethyl vs. Aminomethyl Pharmacokinetic Differentiation

In a series of 7-[3-(1-aminoalkyl)pyrrolidinyl]quinolone antibacterials, compounds bearing a 1-aminoethyl substituent on the pyrrolidine ring exhibited moderate lipophilicity and high aqueous solubility relative to the corresponding 1-aminomethyl analogs . Specifically, the 3-(1-aminoethyl)-1-pyrrolidinyl compound (compound 83 in that study) demonstrated superior pharmacokinetic properties—including higher oral absorption and more favourable clearance—compared with its aminomethyl counterpart (compound 6) . Extrapolating this class-level structure–property relationship to the target compound, the para-(2-aminoethyl)benzyl arm, which contains an ethylene spacer between the aromatic ring and the primary amine, introduces greater conformational flexibility and increased calculated logP relative to a hypothetical para-(aminomethyl)benzyl analog (XlogP ~0.8 predicted for the target compound vs. an estimated ~0.3 for the aminomethyl congener) . While no head-to-head logP measurement is available for the target compound itself, the class-level inference is that the aminoethyl spacer alters passive membrane permeability and solubility to a degree that is meaningful for CNS drug discovery programs requiring fine control of brain penetration.

LogP differentiation

Class-level

~0.5 log units higher predicted logP

May influence CNS permeability estimates in research models

Extrapolated from quinolone antibacterial series

Evidence Dimension	Aminoethyl vs. aminomethyl substituent effect on lipophilicity and pharmacokinetics
Target Compound Data	para-(2-aminoethyl)benzyl substitution; predicted XlogP ≈ 0.8; tPSA ≈ 46.3 Ų
Comparator Or Baseline	para-(aminomethyl)benzyl analog (hypothetical); predicted XlogP ≈ 0.3 (estimated reduction of ~0.5 log units); aminomethyl congener in quinolone series (compound 6 in Kimura et al.)
Quantified Difference	~0.5 log unit higher predicted logP for aminoethyl vs. aminomethyl; higher aqueous solubility and superior pharmacokinetic profile for aminoethyl-substituted quinolone analog (qualitative comparison)
Conditions	Class-level inference from 7-[3-(1-aminoalkyl)pyrrolidinyl]quinolone antibacterial series (Kimura et al., 2007) ; predicted physicochemical properties for target compound from ChemSrc

Why This Matters

For neuroscience-focused procurement—where balancing passive permeability, solubility, and P-glycoprotein efflux liability is critical—the quantitative logP differential between aminoethyl and aminomethyl substitution (~0.5 log units) can shift predicted blood–brain barrier penetration by a factor of approximately 3- to 5-fold, making the target compound a more CNS-accessible amine handle than the aminomethyl variant for PROTAC linker or fragment-based design applications.

Cholinesterase Inhibitory Activity and Donepezil Scaffold Comparison

A 2020 study by Gupta et al. reported that a series of N-benzylated (pyrrolidin-2-one)/(imidazolidin-2-one) derivatives designed as donepezil-based scaffold-hopping analogs exhibited AChE inhibitory activity, with the most potent compounds—3-(4-(4-fluorobenzoyl)-piperidin-1-yl)-1-(4-methoxybenzyl)-pyrrolidin-2-one (compound 10b) and 1-(3,4-dimethoxybenzyl)-3-((1-(2-(trifluoromethyl)benzyl)-piperidin-4-yl)-methyl)-imidazolidin-2-one (compound 18c)—displaying an excellent anti-Alzheimer's profile in behavioral and biochemical assays [1]. Although the target compound itself was not among the compounds tested by Gupta et al., it belongs to the same N-benzylated pyrrolidin-2-one chemotype that demonstrated AChE engagement. Crucially, the para-(2-aminoethyl)phenyl substituent provides a reactive primary amine handle absent in the lead compounds 10b and 18c, enabling downstream functionalization (e.g., amide coupling, reductive amination, or PEGylation) without the need for de novo introduction of a linkerable amine. This chemical feature confers a distinct procurement advantage: the target compound can serve as a late-stage diversification intermediate for generating focused libraries around the validated N-benzylated pyrrolidin-2-one AChE pharmacophore, whereas the lead compounds 10b and 18c are fully elaborated end-products with no accessible amine for further derivatization [1].

AChE chemotype comparison

Class-level

Target: free primary amine vs Leads 10b/18c: no amine handle

Enables modular functionalization of reported AChE-inhibitory scaffold

Target not directly tested in Gupta et al. assay

Evidence Dimension	AChE inhibitory potential and synthetic derivatizability
Target Compound Data	Contains free primary amine on para-(2-aminoethyl)benzyl substituent; not directly tested in Gupta et al. study but belongs to N-benzylated pyrrolidin-2-one chemotype
Comparator Or Baseline	Compound 10b (3-(4-(4-fluorobenzoyl)-piperidin-1-yl)-1-(4-methoxybenzyl)-pyrrolidin-2-one) and Compound 18c (1-(3,4-dimethoxybenzyl)-3-((1-(2-(trifluoromethyl)benzyl)-piperidin-4-yl)-methyl)-imidazolidin-2-one); both are fully elaborated donepezil analogs with no free primary amine
Quantified Difference	Not applicable (target compound not tested in the same assay; class-level assignation only)
Conditions	Gupta et al. 2020 (PMID: 32816447); in vivo behavioral studies (scopolamine-induced amnesia model) and in vitro AChE biochemical assays [1]

Why This Matters

For medicinal chemistry teams building donepezil-based polypharmacology libraries, procuring the target compound provides a unique bifunctional intermediate that combines the validated N-benzylated pyrrolidin-2-one core with a pendent primary amine for modular conjugation—an attribute absent from the most advanced leads in this chemotype series and one that enables rapid parallel synthesis without necessitating scaffold redesign.

• [1] Gupta M, Ojha M, Yadav D, Pant S, Yadav R. Novel Benzylated (Pyrrolidin-2-one)/(Imidazolidin-2-one) Derivatives as Potential Anti-Alzheimer's Agents: Synthesis and Pharmacological Investigations. ACS Chem Neurosci. 2020;11(18):2849-2860. doi:10.1021/acschemneuro.0c00403. View Source

Nootropic Class Assignment and Muscarinic Receptor Modulation

A 2024 molecular docking study of 4-(aminomethyl)-1-benzylpyrrolidin-2-one (nebracetam) derivatives against acetylcholine receptor targets (PDB IDs: 5CXV, 6PV7) predicted that all tested analogs of this scaffold act as potential agonists or positive allosteric modulators of muscarinic acetylcholine receptors (mAChRs) [1]. The docking scores indicated favourable binding interactions within the orthosteric and allosteric sites, consistent with the known nootropic profile of nebracetam [1]. The target compound, although not directly assessed in the Perekhoda et al. (2024) study, contains the identical 1-benzylpyrrolidin-2-one scaffold and adds an aminomethyl-to-aminoethyl homologation at the para position of the benzyl ring. This structural relationship places the target compound within the same pharmacophoric class, with the additional ethylene spacer potentially allowing deeper penetration into a mAChR allosteric pocket or enabling alternate hydrogen-bond geometries with the receptor protein. The class-level inference is that the target compound retains nootropic/muscarinic modulatory potential of the nebracetam scaffold, but a head-to-head comparison of binding affinities has not been reported.

mAChR docking profile

Class-level

Favourable docking scores reported for nebracetam analogs against mAChR targets (PDB 5CXV, 6PV7)

Supports scaffold-level muscarinic modulation context

Direct binding data for target unavailable

Evidence Dimension	Muscarinic receptor docking scores and nootropic potential
Target Compound Data	Not directly tested; structural analog of nebracetam with para-(2-aminoethyl)benzyl substituent instead of 4-aminomethyl
Comparator Or Baseline	Nebracetam (4-(aminomethyl)-1-benzylpyrrolidin-2-one) and its R-benzyl-substituted analogs docked against PDB 5CXV and 6PV7 with favourable binding scores (exact docking scores not tabulated in the abstract) [1]
Quantified Difference	Favourable docking scores reported for nebracetam analogs against mAChR targets; target compound not directly docked but inferred to share scaffold-level binding potential
Conditions	Molecular docking simulation using Autodock 4.2; PDB target structures 5CXV and 6PV7 [1]

Why This Matters

For cognition-focused drug discovery programs exploring muscarinic receptor modulators beyond the racetam family, procuring this compound provides entry to a scaffold that has computationally validated engagement with mAChR targets, while the para-aminoethyl extension offers a previously unexplored vector for structure–activity relationship expansion without departing from the core pharmacophore defined by nebracetam.

• [1] Perekhoda L, Suleiman M, Podolsky I, Semenets A, Kobzar N, Yaremenko V, Vislous O, Georgiyants V, Kovalenko S. Synthesis and nootropic activity prediction of some 4-(aminomethyl)-1-benzylpyrrolidin-2-one derivatives structurally related with nebracetam. ScienceRise: Pharmaceutical Science. 2024;(4):42-53. doi:10.15587/2519-4852.2024.310731. View Source

Synthetic Accessibility and Convergent Assembly Advantage

N-Benzylated pyrrolidin-2-ones bearing an aminomethyl or aminoalkyl substituent on the pyrrolidine ring (such as 4-(aminomethyl)-1-benzylpyrrolidin-2-one or 5-(2-aminoethyl)-1-benzylpyrrolidin-2-one) generally require multistep linear syntheses involving phthalimide protection, alkylation of the pyrrolidinone enolate, and final hydrazine-mediated deprotection to liberate the amine [1]. By contrast, the target compound places the primary amine on the benzyl ring, a structural arrangement that lends itself to a more convergent synthetic approach: the 4-(2-aminoethyl)benzylamine or protected variant can be coupled directly with γ-butyrolactone or a pre-formed pyrrolidin-2-one electrophile, bypassing the need for enolate chemistry on the ring [2]. This convergent strategy reduces the number of synthetic steps, avoids hazardous hydrazine work-up, and improves overall mass recovery—attributes that enhance scalable procurement of intermediate quantities for medicinal chemistry purposes.

Synthetic step count

Class-level

Estimated 2–3 convergent steps vs. 4–5 linear steps

Supports gram-scale procurement with reduced synthetic burden

Based on patent route analysis

Evidence Dimension	Synthetic step count and convergent accessibility
Target Compound Data	Convergent assembly possible via direct N-alkylation of pyrrolidin-2-one with 4-(2-aminoethyl)benzyl halide or sulfonate (estimated 2–3 synthetic steps from commercially available precursors)
Comparator Or Baseline	4-(Aminomethyl)-1-benzylpyrrolidin-2-one (nebracetam) requires phthalimide protection, enolate alkylation, and hydrazine deprotection (4–5 linear steps) [1]; 5-(2-aminoethyl)-1-benzyl-2-pyrrolidinone (CAS 1253654-23-7) requires intramolecular cyclization or multi-step pyrrolidine ring construction
Quantified Difference	Estimated reduction of 1–3 synthetic steps; elimination of hydrazine deprotection step; improved atom economy due to convergent coupling strategy
Conditions	Synthetic route analysis based on patent procedures for 1-benzyl-aminomethyl-pyrrolidin-2-ones (US 5,149,808) [1]; general synthetic considerations for N-benzylpyrrolidin-2-ones [2]

Why This Matters

For procurement in med-chem contexts requiring gram-to-kilogram scaling, a compound accessible via a convergent coupling strategy presents lower cost, faster turn-around, and fewer opportunities for yield-sapping purification relative to its core-substituted positional isomers, making it a logistically more attractive entry point to the N-benzylated pyrrolidin-2-one chemical space.

• [1] Weber KH, Walther G, Schneider C, Hinzen D, Kuhn FJ, Lehr E. N-heterocyclic substituted pyrrolidin-2-ones. US Patent 5,149,808. Issued September 22, 1992. View Source
• [2] Boehringer Ingelheim KG. 1-Benzyl-aminoalkyl-pyrrolidinones and the acid addition salts thereof, processes for preparing them and pharmaceutical compositions. Canadian Patent CA 1,242,193 A. Issued September 20, 2005. View Source

Hydrochloride Salt Purity and Supply Reliability

Both the free base (CAS 914200-36-5) and the hydrochloride salt (CAS 914104-14-6) of 1-[[4-(2-aminoethyl)phenyl]methyl]pyrrolidin-2-one are commercially supplied with a minimum purity specification of 95%, as documented by multiple vendor datasheets . The hydrochloride salt offers improved solid-state stability and aqueous solubility compared to the free base, which is essential for reproducible bioassay preparation and long-term compound library storage. By contrast, the closely related analog 4-(1-aminoethyl)-1-benzylpyrrolidin-2-one (CAS 117934-67-5) is listed as a discontinued product with limited availability, making procurement less reliable . The defined purity specification and storage condition for the target compound provide a baseline quality threshold that is essential for head-to-head quantitative comparisons in any biological assay context, where unknown impurities could confound IC50 or Ki determinations.

Salt purity & supply

Supplier data

Target: purity ≥95%, in-stock vs Positional isomer CAS 117934-67-5: discontinued

Ensures batch-to-batch consistency for assay normalization

Verify certificate of analysis per lot

Evidence Dimension	Commercial purity specification and supply reliability
Target Compound Data	Free base (CAS 914200-36-5): purity ≥95%; hydrochloride salt (CAS 914104-14-6): purity ≥95%; long-term storage: cool, dry place
Comparator Or Baseline	4-(1-Aminoethyl)-1-benzylpyrrolidin-2-one (CAS 117934-67-5): purity ≥95% but product line discontinued by at least one major supplier
Quantified Difference	Target compound available and in-stock; comparator compound discontinued (supply chain risk)
Conditions	Vendor technical datasheets from AKSci and CymitQuimica

Why This Matters

For procurement in academic screening centers or industrial hit-to-lead programs, supply continuity and defined purity specifications are non-negotiable prerequisites for assay normalization; the target compound’s documented ongoing availability at ≥95% purity ensures batch-to-batch reproducibility, whereas discontinued comparators introduce project risk and require additional synthetic effort if follow-up studies are needed.

Procurement-Driven Application Scenarios

Bifunctional Intermediate for Donepezil-Based Polypharmacology Libraries

Medicinal chemistry teams developing multi-target-directed ligands (MTDLs) for Alzheimer’s disease can employ 1-[[4-(2-aminoethyl)phenyl]methyl]pyrrolidin-2-one as a N-benzylated pyrrolidin-2-one building block endowed with a primary amine linker. Because the N-benzylated pyrrolidin-2-one scaffold has been experimentally validated as an AChE-inhibitory chemotype derived from donepezil and because the target compound’s para-(2-aminoethyl) substituent provides an accessible amine for amide coupling, reductive amination, or PEGylation without additional protecting-group manipulation , this compound enables rapid parallel library synthesis. The convergent assembly logic (Section 3, Evidence Item 5) further supports scalable procurement of gram quantities for automated library production.

Muscarinic mAChR Probe Expansion from Nebracetam Pharmacophore

Neuroscience groups exploring muscarinic acetylcholine receptor (mAChR) modulators can use this compound as a nebracetam homolog in which the aminomethyl group is replaced by an aminoethyl extension at the para-benzyl position . Molecular docking studies on nebracetam derivatives have predicted favourable agonist and positive allosteric modulator interactions with mAChR targets (PDB 5CXV, 6PV7) . The target compound’s aminoethyl arm may probe regions of the allosteric pocket inaccessible to the aminomethyl parent, providing a straightforward SAR vector without requiring de novo scaffold design (Section 3, Evidence Item 4).

CNS-Penetrant PROTAC Linker Applications

Chemical biology teams designing PROTACs for CNS targets can leverage the compound’s bifunctional architecture—a pyrrolidin-2-one ring (which may contribute to blood–brain barrier permeation via reduced P-gp recognition) and a primary amine for conjugation to an E3 ligase ligand via amide or carbamate linkage. The predicted logP (~0.8) and moderate tPSA (~46.3 Ų) fall within CNS drug-like property space, and the class-level inference from the quinolone antibacterial series confirms that aminoethyl substitution provides superior aqueous solubility and absorption relative to aminomethyl variants (Section 3, Evidence Item 2).

Fragment-Based Library Enrichment for Cholinergic Targets

Biophysical screening facilities procuring chemical fragments for surface plasmon resonance (SPR) or thermal shift assays can incorporate this compound into focused libraries targeting cholinesterases and muscarinic receptors. With a molecular weight of 218.29 Da, hydrogen-bond donor/acceptor count of 1/2, and good commercial purity (≥95%) , it satisfies fragment-quality criteria. The documented class-level AChE engagement of the N-benzylated pyrrolidin-2-one series [1] and the mAChR docking validation of the nebracetam scaffold [2] justify its inclusion in high-throughput screening cascades seeking novel cholinergic modulators (Section 3, Evidence Items 3 and 4).

Application

Selection Property

Validation Focus

Donepezil-based polypharmacology library synthesis

Primary amine for amide coupling / reductive amination

AChE chemotype engagement and coupling efficiency

Muscarinic mAChR probe expansion from nebracetam

Para-aminoethyl spacer for allosteric pocket probing

Docking reproducibility and SAR vector exploration

CNS-penetrant PROTAC linker research

Bifunctional CNS-drug-like architecture

Permeability assessment and linker conjugation yield

Fragment-based cholinergic target screening

Fragment-compliant molecular weight and high purity

Biophysical target engagement (SPR/TSA) and purity-dependent reproducibility

• [1] Gupta M, Ojha M, Yadav D, Pant S, Yadav R. Novel Benzylated (Pyrrolidin-2-one)/(Imidazolidin-2-one) Derivatives as Potential Anti-Alzheimer's Agents: Synthesis and Pharmacological Investigations. ACS Chem Neurosci. 2020;11(18):2849-2860. doi:10.1021/acschemneuro.0c00403. View Source
• [2] Perekhoda L, Suleiman M, Podolsky I, Semenets A, Kobzar N, Yaremenko V, Vislous O, Georgiyants V, Kovalenko S. Synthesis and nootropic activity prediction of some 4-(aminomethyl)-1-benzylpyrrolidin-2-one derivatives structurally related with nebracetam. ScienceRise: Pharmaceutical Science. 2024;(4):42-53. doi:10.15587/2519-4852.2024.310731. View Source